11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile

• Molecular Formula: C23H14N4O2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile
• InChI: InChI=1S/C23H14N4O2/c1-14-5-4-10-26-20(14)25-21-19(23(26)29)12-17(13-24)22(28)27(21)18-9-8-15-6-2-3-7-16(15)11-18/h2-12H,1H3
• InChI Key: SSLVNYHUGUJPRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=O)N3C4=CC5=CC=CC=C5C=C4)C#N

Description

11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile is a complex organic compound with a unique tricyclic structure

Preparation Methods

The synthesis of 11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the naphthalene derivative, followed by the formation of the triazatricyclic core through cyclization reactions. Common reagents used in these reactions include strong acids, bases, and oxidizing agents. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as controlling temperature, pressure, and reaction time .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the naphthalene ring. Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. .

Scientific Research Applications

11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and dyes

Mechanism of Action

The mechanism of action of 11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Similar compounds to 11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile include other tricyclic and naphthalene derivatives. These compounds may share similar structural features but differ in their functional groups and overall reactivity. Some examples of similar compounds are:

• 2-Naphthalenemethanol derivatives
• Methyl 2-(1a,4a-dimethyl-2,8-dioxo-2,3,4,4a,5,6,7,8-octa-hydro-1aH-1-oxacyclo-propa [d]naphthalen-7-yl)acrylate
• 4a,8-Dimethyl-2-(prop-1-en-2-yl)-1,2,3,4,4a,5,6,7-octahydronaphthalene .

These compounds highlight the uniqueness of 11-methyl-7-naphthalen-2-yl-2,6-dioxo-1,7,9-triazatricyclo[840